molecular formula C10H19ClN2O B7914430 2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

Cat. No.: B7914430
M. Wt: 218.72 g/mol
InChI Key: PMNKLPLJMKKDAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide is a chloroacetamide derivative featuring a piperidine ring substituted with methyl and methyl-piperidinylmethyl groups. indicates its use in pharmaceutical and agrochemical research, though it is currently listed as a discontinued product. Its molecular formula is C11H20ClN2O, with a molecular weight of 244.74 g/mol .

Properties

IUPAC Name

2-chloro-N-methyl-N-[(1-methylpiperidin-2-yl)methyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H19ClN2O/c1-12-6-4-3-5-9(12)8-13(2)10(14)7-11/h9H,3-8H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PMNKLPLJMKKDAF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCCCC1CN(C)C(=O)CCl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H19ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

218.72 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide typically involves the following steps:

    Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

    Introduction of the Chloro Group: Chlorination can be achieved using reagents such as thionyl chloride or phosphorus pentachloride.

    Acetamide Formation: The final step involves the formation of the acetamide group through acylation reactions using acetic anhydride or acetyl chloride.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale batch or continuous flow processes, optimized for yield and purity. Key considerations would include reaction temperature, pressure, and the use of catalysts to enhance reaction rates.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: This compound can undergo oxidation reactions, potentially forming N-oxides.

    Reduction: Reduction reactions may target the amide group, converting it to an amine.

    Substitution: The chloro group can be substituted by nucleophiles, leading to a variety of derivatives.

Common Reagents and Conditions

    Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride.

    Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

    Oxidation: N-oxide derivatives.

    Reduction: Corresponding amines.

    Substitution: Various substituted amides depending on the nucleophile used.

Scientific Research Applications

Tankyrase Inhibition

One of the notable applications of this compound is its role as a tankyrase inhibitor. Tankyrases are enzymes involved in the Wnt signaling pathway, which is crucial for various cellular processes, including cell proliferation and differentiation. Inhibiting tankyrases can be beneficial in treating cancers associated with aberrant Wnt signaling. Research indicates that compounds similar to 2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide can effectively inhibit tankyrase activity, thereby offering potential therapeutic avenues for cancer treatment .

Neuromedin B Receptor Antagonism

The compound has also been studied for its antagonistic effects on neuromedin B receptors. These receptors are G protein-coupled receptors implicated in various physiological processes, including pain modulation and neurogenic inflammation. Antagonists targeting these receptors can lead to novel treatments for conditions like chronic pain and inflammatory diseases .

G Protein-Coupled Receptor (GPCR) Modulation

Research has shown that derivatives of this compound may act on multiple GPCRs, which are critical targets in drug discovery due to their involvement in numerous physiological responses. The modulation of GPCRs by this compound can lead to advancements in treating metabolic disorders, cardiovascular diseases, and neurological conditions .

Case Study: Cancer Treatment

A study published in a patent document highlighted the effectiveness of compounds similar to 2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide as tankyrase inhibitors. The research demonstrated that these compounds could reduce tumor growth in preclinical models by disrupting the Wnt signaling pathway .

Case Study: Pain Management

Another investigation focused on the antagonistic properties of the compound on neuromedin B receptors. The results indicated significant analgesic effects in animal models, suggesting that such compounds could serve as effective treatments for pain-related disorders .

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with molecular targets. Generally, it could interact with enzymes or receptors, modulating their activity. The piperidine ring is known to interact with various biological targets, potentially affecting neurotransmitter systems or enzyme activity.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Key References
2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide C11H20ClN2O 244.74 Piperidine, methyl, chloroacetamide
2-Chloro-N-methyl-N-(4-nitrophenyl)acetamide C9H9ClN2O3 228.63 Nitrophenyl, methyl, chloroacetamide
N-(1-Benzyl-piperidin-4-yl)-2-chloro-N-isopropyl-acetamide C17H25ClN2O 308.85 Benzyl, isopropyl, piperidine
2-Chloro-N-(2,6-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide C11H8Cl2N2OS 303.17 Dichlorophenyl, thiazole
2-Chloro-N-methyl-N-(2-methylcyclohexyl)acetamide C10H18ClNO 203.71 Cyclohexyl, methyl

Key Observations :

  • Piperidine vs. Aromatic Substitutions : The target compound’s piperidine ring differentiates it from aromatic analogs like 2-Chloro-N-methyl-N-(4-nitrophenyl)acetamide, which exhibits stronger electron-withdrawing effects due to the nitro group .
  • Heterocyclic Modifications : Thiazole-containing analogs (e.g., ) demonstrate enhanced antimicrobial activity due to sulfur and nitrogen heteroatoms, unlike the piperidine-based target .

Pharmacological Activity

Anticancer Activity

  • Target Compound: Limited direct data, but piperidine derivatives are known for CNS and anticancer activity.
  • Comparisons: Pyrimidine-Based Acetamides: Compounds like N-(4-methoxyphenyl)-2-(4-pyrrolidin-1-ylquinazoline-2-sulfonyl)-acetamide () showed IC50 values < 10 µM against multiple cancer cell lines (HCT-1, MCF-7) . Hydrazine Analogues: (Z)-2-(2-Arylhydrazono)-2-(3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)acetamides () exhibited moderate anticancer activity (IC50 = 25–50 µM) .

Antimicrobial Activity

  • Target Compound: No direct data, but structurally similar 2-chloro-N-alkyl/aryl acetamides () showed MIC values of 8–32 µg/mL against S. aureus and E. coli .
  • Thiazole Derivatives : 2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide () demonstrated superior antifungal activity (MIC = 4 µg/mL) compared to aliphatic analogs .

Biological Activity

2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide is a synthetic organic compound with the molecular formula C9H17ClN2O and a molecular weight of 204.70 g/mol. Its structure features a chloro group, a methyl group on the nitrogen atom, and a piperidine ring, which are critical for its biological activity. This compound has garnered attention in pharmacological research due to its potential as an analgesic, anti-inflammatory agent, and modulator of neurotransmitter systems.

The synthesis of 2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide typically involves the reaction of piperidine derivatives with chloroacetyl chloride in the presence of a base such as triethylamine. The following table summarizes key features and related compounds:

Compound NameMolecular FormulaMolecular WeightKey Features
2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamideC9H17ClN2O204.70 g/molChloro group, piperidine moiety
2-Chloro-N-(1-methyl-piperidin-3-ylmethyl)-acetamideC9H17ClN2O204.70 g/molDifferent piperidine substitution
N-Isopropyl chloroacetamideC5H10ClNO135.59 g/molSmaller size, different substituents

Analgesic and Anti-inflammatory Properties

Preliminary studies suggest that this compound may exhibit analgesic and anti-inflammatory activities. Similar compounds have been investigated for their efficacy in modulating pain pathways and inflammatory responses. The piperidine ring is known to interact with various receptors in the central nervous system, which may contribute to its pharmacological profile .

Neurotransmitter Modulation

The compound's potential to influence neurotransmitter systems is significant. Piperidine derivatives are often linked to modulation of acetylcholine receptors, which are crucial in cognitive functions and memory. Research indicates that compounds with similar structures can act as acetylcholinesterase inhibitors, enhancing cholinergic activity in the brain .

Antimicrobial Activity

Recent investigations into the antimicrobial properties of related compounds have shown promising results. For instance, studies have demonstrated that certain piperidine derivatives exhibit antibacterial activity against Gram-positive and Gram-negative bacteria, indicating that 2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide may also possess similar properties .

Case Studies

  • Study on Acetylcholinesterase Inhibition : A study explored the inhibition of acetylcholinesterase (AChE) by various piperidine derivatives. Compounds similar to 2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide showed IC50 values indicating effective inhibition of AChE, suggesting potential applications in treating neurodegenerative diseases like Alzheimer's .
  • Antibacterial Activity Assessment : Another study evaluated the antibacterial efficacy of related compounds against Staphylococcus aureus and Escherichia coli. The results indicated that some derivatives had minimum inhibitory concentration (MIC) values below 100 µg/mL, showcasing their potential as antibacterial agents .

The mechanism by which 2-Chloro-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide exerts its effects likely involves binding to specific molecular targets such as enzymes or receptors involved in pain perception and inflammation pathways. The chloro group facilitates nucleophilic substitution reactions, enhancing its reactivity and interaction with biological macromolecules .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.